![molecular formula C11H10O2 B6255640 3,4-Dihydrospiro[1-benzopyran-2,1'-cyclopropane]-4-one CAS No. 1823504-79-5](/img/no-structure.png)
3,4-Dihydrospiro[1-benzopyran-2,1'-cyclopropane]-4-one
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Overview
Description
Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include characteristics such as molecular weight, solubility, and stability. For “3,4-dihydrospiro[1-benzopyran-2,1’-cyclopropan]-4-one”, the molecular weight is mentioned , but other specific physical and chemical properties are not provided in the available resources.properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 3,4-dihydrospiro[1-benzopyran-2,1'-cyclopropan]-4-one involves the cyclization of a substituted phenylacetic acid with a substituted phenylpropanol in the presence of a Lewis acid catalyst. The resulting cyclopropane intermediate is then oxidized to form the final product.", "Starting Materials": [ "Substituted phenylacetic acid", "Substituted phenylpropanol", "Lewis acid catalyst", "Oxidizing agent" ], "Reaction": [ "Step 1: The substituted phenylacetic acid and substituted phenylpropanol are mixed together in the presence of a Lewis acid catalyst, such as aluminum chloride or boron trifluoride.", "Step 2: The mixture is heated to promote cyclization, forming a cyclopropane intermediate.", "Step 3: The cyclopropane intermediate is then oxidized using an oxidizing agent, such as potassium permanganate or chromium trioxide, to form the final product, 3,4-dihydrospiro[1-benzopyran-2,1'-cyclopropan]-4-one." ] } | |
CAS RN |
1823504-79-5 |
Molecular Formula |
C11H10O2 |
Molecular Weight |
174.20 g/mol |
IUPAC Name |
spiro[3H-chromene-2,1'-cyclopropane]-4-one |
InChI |
InChI=1S/C11H10O2/c12-9-7-11(5-6-11)13-10-4-2-1-3-8(9)10/h1-4H,5-7H2 |
InChI Key |
ZLRDOPVDHCZVLV-UHFFFAOYSA-N |
Canonical SMILES |
C1CC12CC(=O)C3=CC=CC=C3O2 |
Purity |
95 |
Origin of Product |
United States |
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